Cas no 105567-78-0 (Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate])

• Product name: Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate]
• CAS No: 105567-78-0
• MF: C₃₄H₅₂N₇O₁₇P₃S
• MW: 955.80
• CID: 4745354

Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate] Chemical and Physical Properties

Names and Identifiers

• Coenzyme A S-[(αR)-α-methyl-4-(2- methylpropyl)benzeneacetate]
• Coenzyme A, S-[α-methyl-4-(2-methylpropyl)benzeneacetate], (R)-
• Coenzyme A, S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate]
• Coenzyme A S-[(αR)-α-methyl-4-(2-methylpropyl)benzeneacetate]

• Inchi： 1S/C34H52N7O17P3S/c1-19(2)14-21-6-8-22(9-7-21)20(3)33(46)62-13-12-36-24(42)10-11-37-31(45)28(44)34(4,5)16-55-61(52,53)58-60(50,51)54-15-23-27(57-59(47,48)49)26(43)32(56-23)41-18-40-25-29(35)38-17-39-30(25)41/h6-9,17-20,23,26-28,32,43-44H,10-16H2,1-5H3,(H,36,42)(H,37,45)(H,50,51)(H,52,53)(H2,35,38,39)(H2,47,48,49)/t20-,23-,26-,27-,28+,32-/m1/s1
• InChI Key： ZWOQHSZKILPKKA-NGSKWOHTSA-N
• SMILES： O[C@@H]1[C@@H]([C@H](O[C@@]1([H])N1C=NC2=C(N=CN=C12)N)COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)[C@@H](C1C=CC(=CC=1)CC(C)C)C)OP(O)(O)=O